Cas no 146984-79-4 (3-Chloro-6-hydroxy-2-methoxybenzoic acid)

• Product Name: 3-Chloro-6-hydroxy-2-methoxybenzoic acid
• CAS No: 146984-79-4
• MF: C₈H₇ClO₄
• MW: 202.59178185463
• MDL: MFCD16036175
• CID: 1040281
• PubChem ID: 46835739
• Update Time: 2025-06-14

3-Chloro-6-hydroxy-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-hydroxy-2-methoxybenzoic acid
• AG-L-22088
• AK-82062
• ANW-67859
• CTK4C5207
• KB-31199
• QC-9797
• AMY36561
• E91080
• AKOS015851798
• DTXSID70676554
• MFCD16036175
• 146984-79-4
• CS-0193999
• 3-chloro-6-hydroxy-2-methoxybenzoicacid
• LS-13404
• DB-063690

• MDL： MFCD16036175
• Inchi： 1S/C8H7ClO4/c1-13-7-4(9)2-3-5(10)6(7)8(11)12/h2-3,10H,1H3,(H,11,12)
• InChI Key： UDVPCPDQXIUAKI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C(=O)O)=C1OC)O

Computed Properties

• Exact Mass: 202.0032864g/mol
• Monoisotopic Mass: 202.0032864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.485

3-Chloro-6-hydroxy-2-methoxybenzoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 3-Chloro-6-hydroxy-2-methoxybenzoic acid

3-Chloro-6-hydroxy-2-methoxybenzoic acid (CAS No. 146984-79-4): A Comprehensive Scientific Profile

In the realm of fine chemicals and pharmaceutical intermediates, 3-Chloro-6-hydroxy-2-methoxybenzoic acid (CAS 146984-79-4) stands out as a versatile compound with significant applications. This methoxybenzoic acid derivative has garnered attention due to its unique structural features, combining a chloro substituent, a hydroxyl group, and a methoxy group on a benzoic acid backbone. Researchers and industry professionals frequently search for "synthesis of 3-Chloro-6-hydroxy-2-methoxybenzoic acid" or "applications of CAS 146984-79-4," reflecting its growing importance in organic synthesis.

The molecular structure of this compound makes it particularly valuable in medicinal chemistry. Its chloro-hydroxy-methoxy substitution pattern is often explored for drug design, especially in developing non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Recent studies have investigated its potential as a building block for biodegradable polymers, aligning with the global push toward sustainable materials. Environmental scientists are also examining its biodegradation pathways, a hot topic in green chemistry circles.

From a synthetic chemistry perspective, 146984-79-4 serves as a key intermediate in multi-step organic reactions. Its carboxylic acid functionality allows for easy derivatization, while the electron-donating methoxy group and electron-withdrawing chloro group create interesting electronic effects that influence reaction outcomes. Laboratory technicians often search for "purification methods for 3-Chloro-6-hydroxybenzoic acid derivatives" or "spectral data of CAS 146984-79-4," indicating practical research needs.

The compound's physical properties warrant special mention. With a calculated LogP of approximately 2.1, it demonstrates moderate lipophilicity, making it valuable in formulation studies. Its melting point range of 210-215°C and solubility profile (soluble in polar organic solvents but limited water solubility) are frequently documented parameters. These characteristics are crucial for researchers working on "pharmacokinetic optimization" or "drug delivery systems," two trending topics in pharmaceutical development.

Analytical chemists have developed various methods to characterize 3-Chloro-6-hydroxy-2-methoxybenzoic acid. Advanced techniques like HPLC-MS and NMR spectroscopy provide detailed structural verification, while FT-IR helps identify functional groups. Quality control laboratories often search for "HPLC methods for benzoic acid derivatives" or "CAS 146984-79-4 purity standards," reflecting industry demands for precise analytical protocols.

In material science applications, this compound's aromatic ring system and multiple functional groups make it attractive for creating specialized coordination polymers and metal-organic frameworks (MOFs). These applications tie into current research trends exploring "organic semiconductor materials" and "molecular sensors." The compound's ability to form hydrogen bonds and coordinate with metal ions opens possibilities in nanotechnology applications.

Safety considerations for handling 146984-79-4 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended. Environmental handling focuses on preventing aquatic contamination, a concern frequently raised in "green chemistry best practices" searches. The compound's ecological impact assessment suggests moderate persistence, warranting responsible disposal methods.

The commercial availability of 3-Chloro-6-hydroxy-2-methoxybenzoic acid has increased in recent years, with suppliers offering various purity grades (typically 97-99%). Purchasing trends show growing demand from contract research organizations (CROs) and academic institutions. Industry professionals often search for "bulk suppliers of CAS 146984-79-4" or "custom synthesis services," indicating its transition from specialty chemical to more mainstream availability.

Future research directions for this compound may explore its potential in bioconjugation chemistry or as a ligand in catalytic systems. The rise of machine learning in chemical research has enabled virtual screening of similar structures for novel applications. Computational chemists are increasingly interested in "QSAR studies of methoxybenzoic acids" and "molecular docking simulations" involving this scaffold.

In conclusion, 3-Chloro-6-hydroxy-2-methoxybenzoic acid (CAS 146984-79-4) represents an important chemical building block with diverse applications across pharmaceuticals, materials science, and specialty chemistry. Its balanced hydrophilic-lipophilic character, multiple reactive sites, and structural rigidity ensure continued relevance in scientific research and industrial applications. As synthetic methodologies advance and new applications emerge, this compound will likely maintain its position as a valuable tool for chemical innovation.